Cas no 55931-94-7 (Ethanethiol,2-(dimethylamino)-, sodium salt (1:1))

• Product Name: Ethanethiol,2-(dimethylamino)-, sodium salt (1:1)
• CAS No: 55931-94-7
• MF: C₄H₁₀NNaS
• MW: 127.183670520782
• CID: 375766
• PubChem ID: 23670501
• Update Time: 2025-04-19

Ethanethiol,2-(dimethylamino)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-(dimethylamino)-, sodium salt (1:1)
• sodium 2-(dimethylamino)ethanethiolate
• Ethanethiol, 2-(dimethylamino)-, sodium salt
• Sodium (dimethylamino)ethanethiolate
• Ethanethiol, 2-(dimethylamino)-, sodium salt (1:1)
• DTXSID3069067
• SCHEMBL9709072
• EINECS 259-908-2
• 55931-94-7
• NS00087082

• Inchi： 1S/C4H11NS.Na/c1-5(2)3-4-6;/h6H,3-4H2,1-2H3;/q;+1/p-1
• InChI Key： BYFAREPWNGKOHN-UHFFFAOYSA-M
• SMILES： [S-]CCN(C)C.[Na+]

Computed Properties

• Exact Mass: 127.0433
• Monoisotopic Mass: 127.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 32.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.2A^2

Experimental Properties

• Boiling Point: 121.9°C at 760 mmHg
• Flash Point: 27.5°C
• PSA: 3.24